![molecular formula C9H7NO3S B1388000 2-(Benzo[d]thiazol-6-yloxy)acetic acid CAS No. 273939-87-0](/img/structure/B1388000.png)
2-(Benzo[d]thiazol-6-yloxy)acetic acid
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 2-(Benzo[d]thiazol-6-yloxy)acetic acid often involves coupling reactions . For example, a series of derivatives were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid .Molecular Structure Analysis
The molecular structure of 2-(Benzo[d]thiazol-6-yloxy)acetic acid can be analyzed based on its InChI code: 1S/C9H8NO3S/c11-8(12)5-13-9-10-6-3-1-2-4-7(6)14-9/h1-4,14H,5H2,(H,11,12) .Scientific Research Applications
Life Science Research
2-(Benzo[d]thiazol-6-yloxy)acetic acid: is utilized in life science research due to its role in the synthesis of compounds with diverse biological activities . Its thiazole core is a crucial component in the development of new drugs with potential antioxidant, analgesic, anti-inflammatory, and antimicrobial properties.
Material Science
In material science, this compound serves as a building block for creating new materials with specific properties. It’s used in the synthesis of herbicides, leveraging the structural diversity of thiazole derivatives to explore structure-activity relationships (SAR) and develop compounds with enhanced herbicidal activity .
Chemical Synthesis
2-(Benzo[d]thiazol-6-yloxy)acetic acid: is a key intermediate in chemical synthesis, particularly in the creation of benzothiazole derivatives. These derivatives are explored for their anti-tubercular properties, with various synthetic pathways being employed to enhance their activity against M. tuberculosis .
Chromatography
This compound may be used in chromatography as a standard or reference compound due to its well-defined properties and stability. It aids in the calibration and testing of chromatographic systems to ensure accurate analytical results .
Analytical Research
In analytical research, 2-(Benzo[d]thiazol-6-yloxy)acetic acid is involved in the development of analytical methods, including NMR, HPLC, LC-MS, and UPLC. It helps in establishing protocols for the detection and quantification of various substances .
Antimicrobial Drug Development
The thiazole ring present in 2-(Benzo[d]thiazol-6-yloxy)acetic acid is a common motif in antimicrobial drugs. Researchers leverage this compound to synthesize new molecules with potential use in combating microbial infections .
Neuroprotective Agents
Due to its biological activity, this compound is also investigated for its potential use in the synthesis of neuroprotective agents. It could play a role in the development of treatments for neurodegenerative diseases .
Antitumor Research
Lastly, the compound’s derivatives are studied for their antitumor and cytotoxic activities. It’s an area of significant interest, with the goal of finding new treatments for various forms of cancer .
properties
IUPAC Name |
2-(1,3-benzothiazol-6-yloxy)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO3S/c11-9(12)4-13-6-1-2-7-8(3-6)14-5-10-7/h1-3,5H,4H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFMVSZZYKCRLHY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1OCC(=O)O)SC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40653453 |
Source
|
| Record name | [(1,3-Benzothiazol-6-yl)oxy]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40653453 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzo[d]thiazol-6-yloxy)acetic acid | |
CAS RN |
273939-87-0 |
Source
|
| Record name | [(1,3-Benzothiazol-6-yl)oxy]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40653453 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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